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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of currently available technical information on
3-Chlorophthalic acid. It is intended for informational purposes for a scientific audience. While
the chemical and physical properties, along with synthetic routes, are documented, there is a
notable lack of published data regarding the specific biological activities, metabolic pathways,
and detailed toxicological profile of this compound.

Introduction

3-Chlorophthalic acid, with the CAS number 27563-65-1, is an aromatic carboxylic acid.[1][2]
Its structure consists of a benzene ring substituted with two adjacent carboxylic acid groups
and a chlorine atom. This compound serves as a chemical intermediate, primarily in the
synthesis of dyes, pharmaceuticals, and agrochemicals.[2] The presence of the chlorine atom
and the carboxylic acid functionalities imparts specific reactivity to the molecule, making it a
versatile building block in organic synthesis. This guide aims to consolidate the available
technical data on 3-Chlorophthalic acid, covering its properties, synthesis, analytical
methods, and known safety information.
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Chemical and Physical Properties

3-Chlorophthalic acid is typically a white to off-white crystalline solid.[2] It exhibits limited

solubility in water but is more soluble in organic solvents like ethanol and acetone.[2] A

summary of its key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of 3-Chlorophthalic Acid

Property Value Source

CAS Number 27563-65-1 [1]

Molecular Formula CsHsClO4 [11[2]

Molecular Weight 200.58 g/mol [1]
White to off-white crystalline

Appearance ] [2]
solid
3-chloro-1,2-

IUPAC Name
benzenedicarboxylic acid
3-Chlorobenzene-1,2-

Synonyms dicarboxylic acid, Phthalic acid, [2]
3-chloro-
InChI=1S/C8H5CIO4/c9-5-3-1-

InChl 2-4(7(10)11)6(5)8(12)13/h1- [2]
3H,(H,10,11)(H,12,13)
C1=CC(=C(C(=C1)Cl)C(=0)O

SMILES (=C(C(=C1)CHC(=0)0)

C(=0)0

Water Solubility

Sparingly soluble

[2]

Solubility in Organic Solvents

More soluble in ethanol and

acetone

[2]

Synthesis and Manufacturing
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3-Chlorophthalic acid is not typically synthesized directly in a single step. The common route
to its preparation involves the synthesis of its anhydride precursor, 3-chlorophthalic anhydride
(CAS No. 117-21-5), followed by hydrolysis.

Synthesis of 3-Chlorophthalic Anhydride

There are two primary methods for the synthesis of 3-chlorophthalic anhydride:

o Chlorination of Phthalic Anhydride: This method involves the direct chlorination of phthalic
anhydride in the presence of a Lewis acid catalyst, such as ferric chloride (FeCls). The
reaction temperature is typically maintained between 200-240°C. To minimize the formation
of inseparable dichlorinated byproducts, the reaction is controlled to a conversion rate of
approximately 50%. The 3-chlorophthalic anhydride is then separated from the reaction
mixture, often by distillation.

o From 3-Nitrophthalic Acid: This synthetic route starts with the nitration of phthalic anhydride
to produce a mixture of 3- and 4-nitrophthalic acids. After separation of the 3-nitro isomer, it
is reduced to 3-aminophthalic acid. The amino group is then converted to a diazonium salt,
which subsequently undergoes a Sandmeyer-type reaction with a chloride source to yield 3-
chlorophthalic acid. Dehydration of the acid gives the anhydride.

Hydrolysis of 3-Chlorophthalic Anhydride to 3-
Chlorophthalic Acid

The conversion of 3-chlorophthalic anhydride to 3-chlorophthalic acid is a straightforward

hydrolysis reaction. While a specific detailed protocol for this exact compound is not readily

available in published literature, a general and reliable method for the hydrolysis of aromatic
anhydrides can be employed.
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Experimental Protocols

General Protocol for Hydrolysis of 3-Chlorophthalic
Anhydride

Objective: To hydrolyze 3-chlorophthalic anhydride to 3-chlorophthalic acid.
Materials:

e 3-chlorophthalic anhydride

o Deionized water

e Round-bottom flask

» Reflux condenser

e Heating mantle

e Stir bar

o Beaker

* Ice bath

e Biuchner funnel and filter paper

Drying oven

Procedure:

e Place a known amount of 3-chlorophthalic anhydride into a round-bottom flask equipped with
a stir bar.

e Add a sufficient amount of deionized water to the flask (e.g., 10-20 mL of water per gram of
anhydride).

o Attach a reflux condenser to the flask.
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» Heat the mixture to reflux with stirring. The anhydride will slowly dissolve as it reacts with the
water to form the dicarboxylic acid.

» Continue refluxing for 1-2 hours to ensure complete hydrolysis. The completion of the
reaction can be monitored by the disappearance of the insoluble anhydride.

 After the reaction is complete, remove the heat source and allow the solution to cool to room
temperature.

e Cool the flask in an ice bath to precipitate the 3-chlorophthalic acid.
¢ Collect the solid product by vacuum filtration using a Blchner funnel.
e Wash the crystals with a small amount of cold deionized water.

o Dry the purified 3-chlorophthalic acid in a drying oven at a moderate temperature (e.g., 60-
80°C) to a constant weight.

Proposed Analytical Method: High-Performance Liquid
Chromatography (HPLC)

Objective: To develop a method for the analysis and quantification of 3-chlorophthalic acid.
This proposed method is based on established techniques for similar aromatic acids and would
require validation.

Instrumentation and Conditions:
» HPLC System: A standard HPLC system with a UV detector.
e Column: A reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 um patrticle size).

o Mobile Phase: An isocratic or gradient mixture of an aqueous acidic buffer and an organic
solvent. A potential starting point is a mixture of acetonitrile and water (e.g., 40:60 v/v) with
0.1% phosphoric acid or trifluoroacetic acid to ensure the carboxylic acid groups are
protonated.

e Flow Rate: 1.0 mL/min.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b7788357/docs?utm_src=pdf-body#3-chlorophthalic-acid-cas-number-27563-65-1-a-comprehensive-technical-guide
https://www.benchchem.com/product/b7788357/docs?utm_src=pdf-body#3-chlorophthalic-acid-cas-number-27563-65-1-a-comprehensive-technical-guide
https://www.benchchem.com/product/b7788357/docs?utm_src=pdf-body#3-chlorophthalic-acid-cas-number-27563-65-1-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7788357?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Detection Wavelength: Based on the UV absorbance of the aromatic ring, a wavelength in
the range of 230-280 nm should be suitable. A UV scan of a standard solution would
determine the optimal wavelength.

e Injection Volume: 10-20 pL.
e Column Temperature: 25-30°C.
Sample Preparation:

o Prepare a stock solution of 3-chlorophthalic acid of known concentration in a suitable
solvent (e.g., acetonitrile or a mixture of acetonitrile and water).

o Prepare a series of calibration standards by diluting the stock solution.

o For unknown samples, dissolve a precisely weighed amount in the mobile phase or the initial
solvent mixture and filter through a 0.45 um syringe filter before injection.

Toxicological and Biological Information

There is a significant lack of specific toxicological and biological data for 3-chlorophthalic acid
in the public domain. The information available is primarily for its anhydride or for related
phthalate compounds.

Acute Toxicity

A Safety Data Sheet for the precursor, 3-chlorophthalic anhydride, indicates a low acute oral
toxicity in rats, with an LD50 greater than 2000 mg/kg body weight. Given that the anhydride
hydrolyzes to the acid, a similarly low acute oral toxicity might be expected for 3-
chlorophthalic acid, though this has not been experimentally confirmed.

Table 2: Acute Toxicity Data for 3-Chlorophthalic Anhydride

Test Species Route Value

LD50 Rat Oral > 2000 mg/kg bw
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Irritation and Sensitization

Safety data for 3-chlorophthalic anhydride suggests that it can cause skin and serious eye
irritation. Similar properties may be anticipated for 3-chlorophthalic acid.

Metabolism and Biological Effects

No specific studies on the metabolism, mechanism of action, or pharmacological effects of 3-
chlorophthalic acid were identified. The broader class of phthalate esters is known to be
metabolized to their corresponding monoesters and phthalic acid.[3] Some phthalates are
recognized as endocrine disruptors.[4][5] However, it is not known if 3-chlorophthalic acid
exhibits similar properties. Studies on the biodegradation of chlorinated aromatic compounds
indicate that they can be metabolized by certain microorganisms, often through pathways
involving dioxygenases and subsequent ring cleavage.[6][7] The specific metabolic fate of 3-
chlorophthalic acid in biological systems remains an area for future research.

Due to the absence of data on the interaction of 3-chlorophthalic acid with any biological
pathways, a signaling pathway diagram cannot be provided.

Applications and Relevance in Research and
Development

The primary utility of 3-chlorophthalic acid lies in its role as a chemical intermediate. For
researchers and professionals in drug development and materials science, it can serve as a
starting material or building block for the synthesis of more complex molecules. The presence
of the chlorine atom allows for further functionalization through nucleophilic aromatic
substitution or cross-coupling reactions, while the two carboxylic acid groups can be converted
into a variety of other functional groups, such as esters, amides, and acid chlorides, or used to
form polymers.

Conclusion

3-Chlorophthalic acid is a readily accessible chemical intermediate with well-defined chemical
and physical properties and established synthetic routes via its anhydride. However, a
significant knowledge gap exists concerning its biological effects. For professionals in research
and drug development, this compound represents both a useful synthetic tool and an area

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b7788357/docs?utm_src=pdf-body#3-chlorophthalic-acid-cas-number-27563-65-1-a-comprehensive-technical-guide
https://www.benchchem.com/product/b7788357/docs?utm_src=pdf-body#3-chlorophthalic-acid-cas-number-27563-65-1-a-comprehensive-technical-guide
https://www.benchchem.com/product/b7788357/docs?utm_src=pdf-body#3-chlorophthalic-acid-cas-number-27563-65-1-a-comprehensive-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC3834394/
https://www.researchgate.net/publication/395694356_Toxic_effects_of_phthalates_on_in_vitro_cellular_models_A_systematic_review_and_meta-analysis_2014-2024
https://pubmed.ncbi.nlm.nih.gov/40976075/
https://www.benchchem.com/product/b7788357/docs?utm_src=pdf-body#3-chlorophthalic-acid-cas-number-27563-65-1-a-comprehensive-technical-guide
https://pubmed.ncbi.nlm.nih.gov/12668318/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3638467/
https://www.benchchem.com/product/b7788357/docs?utm_src=pdf-body#3-chlorophthalic-acid-cas-number-27563-65-1-a-comprehensive-technical-guide
https://www.benchchem.com/product/b7788357/docs?utm_src=pdf-body#3-chlorophthalic-acid-cas-number-27563-65-1-a-comprehensive-technical-guide
https://www.benchchem.com/product/b7788357/docs?utm_src=pdf-body#3-chlorophthalic-acid-cas-number-27563-65-1-a-comprehensive-technical-guide
https://www.benchchem.com/product/b7788357/docs?utm_src=pdf-body#3-chlorophthalic-acid-cas-number-27563-65-1-a-comprehensive-technical-guide
https://www.benchchem.com/product/b7788357/docs?utm_src=pdf-body#3-chlorophthalic-acid-cas-number-27563-65-1-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7788357?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

where further investigation into its toxicological and pharmacological profile is warranted to
ensure its safe and effective use in the development of new materials and potential therapeutic
agents. Future research should focus on in vitro and in vivo studies to elucidate its metabolic
fate, potential for toxicity, and any specific biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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